Cas no 2172075-18-0 (9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate
• CAS No: 2172075-18-0
• MF: C₂₇H₂₉ClN₂O₄
• MW: 480.983166456223
• CID: 5814682
• PubChem ID: 165788729
• Update Time: 2025-05-24

9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate
• 2172075-18-0
• EN300-1591792
• 9H-fluoren-9-ylmethyl N-[3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate

• Inchi： 1S/C27H29ClN2O4/c1-17(2)30(14-19(31)15-33-26-12-11-18(29)13-25(26)28)27(32)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,17,19,24,31H,14-16,29H2,1-2H3
• InChI Key： VNIXOGHYZNGUTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(CN(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)O)N

Computed Properties

• Exact Mass: 480.1815851g/mol
• Monoisotopic Mass: 480.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85Ų

Additional information on 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate

Introduction to 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate and Its Significance in Modern Chemical Biology

The compound with the CAS number 2172075-18-0, identified as 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including a fluorenyl moiety, an amino-substituted chlorophenoxyl group, and a hydroxyl-propyl carbamate moiety, endows it with unique chemical properties that make it a valuable candidate for further exploration.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of novel compounds aimed at modulating biological pathways. Among these, 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate has emerged as a compound of interest due to its structural complexity and potential biological activity. The fluorenyl group, known for its stability and fluorescence properties, is particularly useful in biochemical assays and imaging techniques. Additionally, the amino and hydroxyl substituents provide opportunities for further derivatization, enabling the development of analogs with enhanced pharmacological profiles.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research in pharmaceutical chemistry increasingly relies on the identification and optimization of molecules that can interact selectively with biological targets. The structural features of 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate suggest that it may exhibit inhibitory or modulatory effects on key enzymes or receptors involved in various diseases. For instance, the chlorophenoxyl group is commonly found in compounds with anti-inflammatory or antimicrobial properties, while the carbamate moiety is often associated with central nervous system (CNS) drug candidates.

Recent studies have highlighted the importance of rational drug design in accelerating the discovery of therapeutic agents. Computational modeling and high-throughput screening techniques have become indispensable tools in this process. The structural complexity of 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate makes it an attractive candidate for these methodologies. By leveraging computational approaches, researchers can predict binding affinities, optimize molecular interactions, and identify potential lead compounds for further development. Such efforts are crucial in reducing the time and cost associated with traditional drug discovery pipelines.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. The use of advanced synthetic techniques ensures high yields and purity, which are essential for subsequent biological evaluations. The fluorenyl group is typically introduced via palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which provide excellent regioselectivity and functional group tolerance. The subsequent modifications to the amino and hydroxyl groups are carried out using standard reagents and conditions.

In terms of biological activity, preliminary studies on 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan-2-yl)carbamate have shown promising results in vitro. These studies indicate that the compound may interact with specific targets such as kinases or transcription factors, which are implicated in cancer progression or inflammatory responses. However, further investigations are needed to fully elucidate its mechanism of action and therapeutic potential. In vivo studies will be essential to evaluate its efficacy and safety profiles before considering clinical translation.

The integration of chemical biology with medicinal chemistry has opened new avenues for drug development. By combining expertise from both fields, researchers can design molecules that not only possess desirable pharmacological properties but also exhibit favorable pharmacokinetic profiles. The structural features of 9H-fluoren-9-ylmethyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-(propan - 2 - yl)carbamate make it an ideal candidate for such interdisciplinary approaches. Its complex architecture allows for fine-tuning through structural modifications, enabling the optimization of key parameters such as solubility, bioavailability, and metabolic stability.

Future directions in the study of this compound may include exploring its role in disease models and developing novel formulations for improved delivery. Advances in nanotechnology have provided new opportunities for enhancing drug delivery systems, ensuring targeted delivery to specific tissues or cells. Additionally, the use of prodrugs can extend the half-life of active compounds while reducing side effects. These strategies may be particularly relevant for 9H-fluoren - 9 - ylmethyl N - 3 - (4 - amino - 2 - chlorophenoxy) - 2 - hydroxypropyl - N - (propan - 2 - yl)carbamate, given its potential therapeutic applications.

In conclusion, 9H-fluoren - 9 - ylmethyl N - 3 - (4 - amino - 2 - chlorophenoxy) - 2 - hydroxypropyl-N-(propan - 2 - yl)carbamate (CAS no 2172075-18) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for further exploration in drug discovery and molecular medicine. As our understanding of biological pathways continues to expand，the demand for innovative compounds like this one will only grow。By leveraging interdisciplinary approaches， researchers can harness its potential to develop novel therapeutic agents that address unmet medical needs.